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The Efficacy of Thiourea Derivatives in
Corrosion Inhibition: A Comparative Analysis
Thiourea and its derivatives have garnered significant attention as effective corrosion inhibitors

for various metals and alloys, particularly in acidic environments.[1][2] Their efficacy stems from

the presence of sulfur, nitrogen, and in some cases, oxygen atoms, which act as adsorption

centers on the metal surface, forming a protective barrier against corrosive agents.[3][4] This

guide provides a comparative study of the corrosion inhibition efficiency of different thiourea

derivatives, supported by experimental data and detailed methodologies.

Mechanism of Inhibition
The primary mechanism of corrosion inhibition by thiourea derivatives involves the adsorption

of the inhibitor molecules onto the metal surface. This adsorption can occur through:

Physisorption: Electrostatic interaction between the charged metal surface and the charged

inhibitor molecule.

Chemisorption: Covalent bonding between the heteroatoms (S, N, O) of the inhibitor and the

metal atoms.[5]
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The presence of lone pair electrons on the sulfur and nitrogen atoms, as well as pi-electrons in

aromatic rings, facilitates the formation of a coordinate covalent bond with the vacant d-orbitals

of the metal.[1] This adsorbed layer acts as a physical barrier, blocking the active sites for

corrosion and hindering the electrochemical reactions of metal dissolution and hydrogen

evolution.[1][5] The structure of the thiourea derivative, including the nature of substituent

groups, plays a crucial role in its inhibition efficiency.[5][6]

Comparative Inhibition Efficiency of Thiourea
Derivatives
The inhibition efficiency (IE) of various thiourea derivatives is influenced by factors such as

their molecular structure, concentration, the nature of the corrosive medium, and temperature.

The following table summarizes the inhibition efficiencies of several thiourea derivatives on mild

steel in acidic media, as determined by various experimental techniques.
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e

Referenc
e

1-phenyl-2-

thiourea

(PTU)

1.0 M HCl 5 x 10⁻³ M 60 °C 98.96

Potentiody

namic

Polarizatio

n

[5][6]

1,3-

diisopropyl-

2-thiourea

(ITU)

1.0 M HCl 5 x 10⁻³ M 60 °C 92.65

Potentiody

namic

Polarizatio

n

[5][6]

N-

decanoyl-

N'-4-

pyridinethio

urea (D3)

0.1 M

H₂SO₄
1 x 10⁻⁴ M

Not

Specified
63.9

Linear

Polarizatio

n

Resistance

[3]

1-

[morpholin-

4-

yl(phenyl)

methyl]thio

urea

(MPMT)

0.5 M HCl 1000 ppm 323 K 91.08

Potentiody

namic

Polarizatio

n

[7]

Bis

thiourea

phthalato

nickel (II)

complex

(PTUNi)

0.1 M HCl 3 ppm 298 K 95.23
Not

Specified
[8]

N-(6-

methylpyrid

in-2-

ylcarbamot

HCl media Not

Specified

Not

Specified

81 Electroche
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Techniques

[9]
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[4]
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H₂SO₄
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303 K

Increased

with
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on

Electroche

mical

Impedance

Spectrosco

py

[4]

Experimental Protocols
The evaluation of corrosion inhibition efficiency of thiourea derivatives typically involves a

combination of gravimetric and electrochemical methods.

Gravimetric Method (Weight Loss)
This is a simple and widely used method to determine the corrosion rate.

Specimen Preparation: Mild steel coupons of known dimensions are abraded with different

grades of emery paper, degreased with acetone, washed with distilled water, and dried.

Immersion Test: The pre-weighed specimens are immersed in the corrosive solution (e.g., 1

M HCl) with and without the inhibitor at a specific temperature for a defined period.

Corrosion Rate Calculation: After the immersion period, the specimens are removed,

cleaned to remove corrosion products, dried, and re-weighed. The weight loss is used to

calculate the corrosion rate (CR) and inhibition efficiency (IE).

Inhibition Efficiency (%IE) = [(CR_blank - CR_inh) / CR_blank] x 100
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Where CR_blank is the corrosion rate in the absence of the inhibitor and CR_inh is the

corrosion rate in the presence of the inhibitor.

Electrochemical Methods
Electrochemical techniques provide faster results and offer insights into the corrosion

mechanism.

Electrochemical Cell: A standard three-electrode cell is used, consisting of a working

electrode (mild steel specimen), a counter electrode (e.g., platinum), and a reference

electrode (e.g., Saturated Calomel Electrode - SCE).

Potentiodynamic Polarization (PDP): The potential of the working electrode is scanned over

a range, and the resulting current is measured. This provides information on the corrosion

potential (Ecorr), corrosion current density (icorr), and Tafel slopes (βa and βc). The

inhibition efficiency is calculated from the corrosion current densities with and without the

inhibitor.

Inhibition Efficiency (%IE) = [(icorr_blank - icorr_inh) / icorr_blank] x 100

Electrochemical Impedance Spectroscopy (EIS): A small amplitude AC signal is applied to

the working electrode at the open circuit potential over a range of frequencies. The

impedance data is analyzed using Nyquist and Bode plots to determine the charge transfer

resistance (Rct) and double-layer capacitance (Cdl). A higher Rct value in the presence of

the inhibitor indicates better corrosion protection.

Inhibition Efficiency (%IE) = [(Rct_inh - Rct_blank) / Rct_inh] x 100

Experimental Workflow for Corrosion Inhibition
Study
The following diagram illustrates a typical workflow for evaluating the corrosion inhibition

efficiency of thiourea derivatives.
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Caption: A generalized workflow for the synthesis, testing, and analysis of thiourea derivatives

as corrosion inhibitors.

Conclusion
Thiourea derivatives have demonstrated significant potential as effective corrosion inhibitors for

various metals, particularly in acidic media. Their performance is dictated by their molecular

structure, which influences their ability to adsorb onto the metal surface and form a protective

film. The selection of a suitable thiourea derivative for a specific application requires a

comprehensive evaluation of its inhibition efficiency under relevant operational conditions. The

experimental protocols outlined in this guide provide a framework for conducting such

comparative studies, enabling researchers and professionals to make informed decisions in the

development and application of corrosion mitigation strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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